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Compound of Interest

Compound Name: 6-Amino-5-azacytidine

Cat. No.: B129034

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the proper handling,
dissolution, and storage of 6-Amino-5-azacytidine (CAS No: 105331-00-8). Adherence to
these guidelines is crucial for ensuring the compound's stability, and integrity, and for obtaining
reproducible experimental results.

Compound Properties

6-Amino-5-azacytidine is a cytidine analog. Its fundamental properties are summarized below.

Property Value Reference
CAS Number 105331-00-8 [1]
Molecular Formula CsH13Ns0s [1112]
Molecular Weight 259.22 g/mol [1][2]
Appearance White to off-white solid [3]

Solubility Data

Successful dissolution is critical for the preparation of stock solutions. The solubility of 6-
Amino-5-azacytidine in common laboratory solvents is detailed below. Note that physical
assistance such as sonication or warming is often required.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b129034?utm_src=pdf-interest
https://www.benchchem.com/product/b129034?utm_src=pdf-body
https://www.benchchem.com/product/b129034?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-111643/6-Amino-5-azacytidine-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-111643/6-Amino-5-azacytidine-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-5-azacytidine
https://file.medchemexpress.com/batch_PDF/HY-111643/6-Amino-5-azacytidine-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-5-azacytidine
https://www.medchemexpress.com/6-Amino-5-azacytidine.html
https://www.benchchem.com/product/b129034?utm_src=pdf-body
https://www.benchchem.com/product/b129034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Maximum Maximum . .
. . Dissolution
Solvent Concentration Concentration . Reference
Conditions
(mg/mL) (mM)
Requires
H20 14.71 mg/mL 56.75 mM o [1][3]
sonication
Requires
sonication,
PBS 8.33 mg/mL 32.13 mM [11[4]

warming, and
heating to 60°C

Storage and Stability

Proper storage is essential to prevent degradation and maintain the bioactivity of the
compound. Recommendations for both the solid powder and solutions are provided.

Storage Storage Recommendati
Form ) Reference
Temperature Duration ons
Store in a dry,
Powder -20°C 3 years [11[3]

dark place.

For shorter-term
Powder 4°C 2 years [1][3]
storage.

Aliquot to avoid
In Solvent -80°C 2 years repeated freeze- [11[3]
thaw cycles.

Aliquot to avoid
In Solvent -20°C 1 year repeated freeze- [1][3]

thaw cycles.

Experimental Protocols

The following are detailed protocols for the preparation of 6-Amino-5-azacytidine solutions for
in vitro and in vivo applications.
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This protocol describes the preparation of a 10 mM stock solution in water.
Materials:

e 6-Amino-5-azacytidine powder

* Nuclease-free water (H20)

 Sterile conical tube

» Ultrasonic water bath

o Sterile 0.22 um syringe filter

 Sterile microcentrifuge tubes for aliquots

Procedure:

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
needed:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 259.22 g/mol x 1000 mg/g = 2.59 mg

o Weigh Compound: Accurately weigh 2.59 mg of 6-Amino-5-azacytidine powder and place it
in a sterile conical tube.

o Add Solvent: Add 1 mL of nuclease-free water to the tube.

» Dissolve: Vortex briefly and then place the tube in an ultrasonic water bath to facilitate
dissolution until the solution is clear.[1]

« Sterilization: For cell culture applications, sterilize the solution by passing it through a 0.22
pum syringe filter into a new sterile tube.[3]

 Aliquot and Store: Dispense the stock solution into small, single-use aliquots in sterile
microcentrifuge tubes. Store the aliquots at -80°C for up to 2 years or -20°C for up to 1 year.
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[3]

This protocol is intended for preparing solutions for animal studies. It is highly recommended to
prepare these solutions fresh before each use.[4]

Materials:

6-Amino-5-azacytidine powder

Phosphate-Buffered Saline (PBS), sterile

Sterile conical tube

Ultrasonic water bath

Water bath or heating block set to 60°C
Procedure:

e Weigh Compound: Weigh the required amount of 6-Amino-5-azacytidine powder based on
the desired final concentration (up to 8.33 mg/mL) and place it in a sterile conical tube.[4]

o Add Solvent: Add the calculated volume of sterile PBS to the tube.

o Dissolve: To achieve a clear solution, a combination of sonication and warming is necessary.

[4]
o First, sonicate the solution in an ultrasonic water bath.

o Next, warm the solution by placing it in a 60°C water bath or on a heating block until all
solid is dissolved.[4]

e Cool and Use: Allow the solution to cool to room temperature before administration. Use the
freshly prepared solution promptly.[4]

Visualized Workflows and Mechanisms
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Diagrams generated using Graphviz illustrate key processes related to the use of 6-Amino-5-
azacytidine.
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Caption: Workflow for preparing a sterile aqueous stock solution of 6-Amino-5-azacytidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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